![molecular formula C13H9Br2N3O2S B2895104 1-(Benzotriazolylsulfonyl)-2,4-dibromo-5-methylbenzene CAS No. 1246822-92-3](/img/structure/B2895104.png)
1-(Benzotriazolylsulfonyl)-2,4-dibromo-5-methylbenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Benzotriazolylsulfonyl)-2,4-dibromo-5-methylbenzene is a heterocyclic compound with the chemical formula C₁₃H₈Br₂N₃O₂S . Its structure consists of a benzene ring fused with a triazole ring, and it bears bromine and methyl substituents. This compound has various applications, including as a corrosion inhibitor .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including nucleophilic substitutions, electrophilic additions, and transformations involving the sulfonyl group. Researchers have explored its reactivity in the context of organic synthesis and functionalization .
Physical And Chemical Properties Analysis
Safety and Hazards
- Explosive Behavior : An accidental acidic workup led to an explosion when handling benzotriazole-1-sulfonyl azide . Strict safety precautions are crucial when working with this compound .
- Handling Recommendations : Follow safety guidelines outlined in the literature, especially avoiding acidic conditions. Residual sodium azide could pose risks .
properties
IUPAC Name |
1-(2,4-dibromo-5-methylphenyl)sulfonylbenzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Br2N3O2S/c1-8-6-13(10(15)7-9(8)14)21(19,20)18-12-5-3-2-4-11(12)16-17-18/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVPPJRCMKIGIRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)Br)S(=O)(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Br2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.